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The term "IQ-3" appears in the context of two distinct software platforms: Sphinx iQ and SMART iQ. The

information for both is several years old, but they highlight functionalities relevant to your audience of

researchers and scientists [1] [2].

The table below summarizes the core features of Sphinx iQ as an example of an advanced survey platform:

Feature Category Key Capabilities

Survey Programming AI-suggested questions, multi-channel design (web, mobile, paper), advanced
display logic, automatic translation into 44+ languages [1].

Data Analysis Descriptive statistics, thematic and sentiment analysis via AI, multivariate
analyses (regression, clustering), satisfaction KPIs (NPS, CSAT) [1].

Data Visualization &
Reporting

Customizable reports and dashboards, real-time data updates, interactive
filters, profile-based data access [1].

Furthermore, contemporary research emphasizes the importance of standardization and reproducibility in

survey-based data collection, particularly in biomedical and clinical sciences. Frameworks like

ReproSchema are designed to address inconsistencies by using a schema-centric approach, ensuring that

surveys are structured, version-controlled, and interoperable across different platforms and longitudinal

studies [3]. This principle is critical for drug development professionals who require high data integrity.
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Proposed Protocol for Building a Standardized Survey
Workflow

Here is a detailed methodology for building a reproducible survey system, integrating concepts from the

search results and your requirement for a structured, visual workflow.

1. Protocol Design & Authoring

Objective Definition: Clearly define the research hypotheses and the key constructs to be
measured.

Assessment Selection: Choose standardized, validated questionnaires from existing libraries (e.g.,
a clinical depression scale) to ensure data comparability. The use of a shared library is a core feature

of frameworks like ReproSchema [3].
Schema-Centric Programming: Instead of building a survey in a simple GUI, define the survey

structure using a structured schema (e.g., JSON-LD). This practice forces explicit declaration of each
data element, its response type, metadata, and branch logic, enhancing reproducibility [3].

Logic and Dynamic Behavior: Implement advanced display logic. For instance, a "pass/fail"
question can dynamically show or hide follow-up questions and use conditional formatting (e.g.,

changing the question's background color based on the response), a technique demonstrated in
platforms like Survey123 [4].

2. Deployment & Data Collection

Multichannel Distribution: Deploy the survey across appropriate channels (web links, email
campaigns, integrated into mobile apps) while ensuring the user experience is consistent and

functional on all devices [1].
Quota and Anonymity Management: Actively manage response quotas to ensure a representative

sample. For sensitive research, implement anonymity thresholds to suppress data from small sample
sizes, a feature supported in tools like Qualtrics Stats iQ to protect participant confidentiality [5].

3. Analysis & Reporting

Exploratory Data Analysis: Begin by using "Describe" functions to understand data distributions,
identify outliers, and check for data quality issues [5].

Statistical Relating and Modeling: Use "Relate" functions to explore bi-variate relationships. For
deeper analysis, employ multivariate methods like regression or cluster analysis to identify key drivers

and segment respondents [1] [5].
AI-Powered Qualitative Analysis: For open-text responses, use text analysis tools to automatically

code comments into themes and perform sentiment analysis (positive/neutral/negative) to quickly
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gauge respondent attitudes [1].

Dashboard Creation: Build interactive dashboards with key performance indicators (KPIs). Ensure
these dashboards are updated in real-time and can be filtered by key demographic or response

variables [1].

Visual Workflow: From Protocol to Analysis

The following diagram, created with Graphviz per your specifications, illustrates the logical flow of the

protocol described above.
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Diagram Title: Standardized Survey Research Workflow

Recommendations for Finding Detailed Protocols

To obtain the specific application notes and technical protocols you need, I suggest the following actions:

Consult Official Software Documentation: Directly visit the websites for platforms like Sphinx iQ,

Qualtrics (Stats iQ), REDCap, and ReproSchema. Their support sites and developer portals are the
most likely places to host detailed technical guides, API documentation, and white papers.

Investigate Scientific Literature: Conduct a targeted search on academic databases like PubMed or
Google Scholar using keywords such as "ReproSchema protocol," "standardized survey data

collection," "REDCap implementation clinical trial," or "electronic data capture (EDC) best practices."
The paper on ReproSchema is a strong indicator that such detailed resources exist in the scientific

record [3].
Explore Specialized Forums and Communities: User communities and forums for specific survey

platforms (e.g., the REDCap Consortium) are invaluable resources where researchers and IT
professionals share advanced techniques, custom solutions, and practical troubleshooting advice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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